Cas no 188111-64-0 (2-(Isoquinolin-7-yl)acetic acid)

• Product Name: 2-(Isoquinolin-7-yl)acetic acid
• CAS No: 188111-64-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD12406193
• CID: 1006137
• PubChem ID: 12018709
• Update Time: 2025-04-20

2-(Isoquinolin-7-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Isoquinolin-7-yl)acetic acid
• 2-isoquinolin-7-ylacetic acid
• ISOQUINOLIN-7-YL-ACETIC ACID
• 7-Isoquinolineacetic acid
• QC-9844
• DTXSID40475915
• CS-0270746
• DB-065635
• 2-(Isoquinolin-7-yl)aceticacid
• SCHEMBL923547
• AKOS015897044
• F94743
• 188111-64-0
• EN300-2668439

• MDL： MFCD12406193
• Inchi： 1S/C11H9NO2/c13-11(14)6-8-1-2-9-3-4-12-7-10(9)5-8/h1-5,7H,6H2,(H,13,14)
• InChI Key： AZJFHYRZQJSTGS-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC2C=CN=CC=2C=1)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 1.86190

2-(Isoquinolin-7-yl)acetic acid Security Information

• Storage Condition：Sealed in dry,2-8°C